Cas no 1805224-35-4 (2-(Difluoromethyl)-6-fluoro-4-(fluoromethyl)pyridine)
2-(Difluoromethyl)-6-fluoro-4-(fluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(Difluoromethyl)-6-fluoro-4-(fluoromethyl)pyridine
-
- Inchi: 1S/C7H5F4N/c8-3-4-1-5(7(10)11)12-6(9)2-4/h1-2,7H,3H2
- InChI Key: WUDOQKQNSPEYNY-UHFFFAOYSA-N
- SMILES: FCC1C=C(N=C(C(F)F)C=1)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 141
- XLogP3: 2.1
- Topological Polar Surface Area: 12.9
2-(Difluoromethyl)-6-fluoro-4-(fluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023029569-250mg |
2-(Difluoromethyl)-6-fluoro-4-(fluoromethyl)pyridine |
1805224-35-4 | 97% | 250mg |
$741.20 | 2022-04-01 | |
| Alichem | A023029569-500mg |
2-(Difluoromethyl)-6-fluoro-4-(fluoromethyl)pyridine |
1805224-35-4 | 97% | 500mg |
$1,058.40 | 2022-04-01 | |
| Alichem | A023029569-1g |
2-(Difluoromethyl)-6-fluoro-4-(fluoromethyl)pyridine |
1805224-35-4 | 97% | 1g |
$1,764.00 | 2022-04-01 |
2-(Difluoromethyl)-6-fluoro-4-(fluoromethyl)pyridine Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 2-(Difluoromethyl)-6-fluoro-4-(fluoromethyl)pyridine
Introduction to 2-(Difluoromethyl)-6-fluoro-4-(fluoromethyl)pyridine (CAS No. 1805224-35-4)
2-(Difluoromethyl)-6-fluoro-4-(fluoromethyl)pyridine (CAS No. 1805224-35-4) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique fluorinated pyridine structure, exhibits a range of properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.
The molecular structure of 2-(Difluoromethyl)-6-fluoro-4-(fluoromethyl)pyridine is composed of a pyridine ring substituted with difluoromethyl and fluoromethyl groups at specific positions. The presence of these fluorinated groups imparts unique chemical and biological properties to the molecule, including enhanced metabolic stability, improved lipophilicity, and altered pharmacokinetic profiles. These attributes are crucial for optimizing the performance of drug candidates in preclinical and clinical settings.
Recent studies have highlighted the potential of 2-(Difluoromethyl)-6-fluoro-4-(fluoromethyl)pyridine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in cancer progression. The researchers found that the compound effectively targets and inhibits key enzymes, thereby disrupting the signaling pathways that contribute to tumor growth and metastasis.
In another study, researchers explored the use of 2-(Difluoromethyl)-6-fluoro-4-(fluoromethyl)pyridine as a scaffold for developing new antiviral agents. The results showed that derivatives of this compound exhibit significant antiviral activity against a range of viral pathogens, including influenza and herpes viruses. The unique structural features of 2-(Difluoromethyl)-6-fluoro-4-(fluoromethyl)pyridine enable it to interact effectively with viral proteins, thereby inhibiting viral replication and spread.
The synthetic accessibility of 2-(Difluoromethyl)-6-fluoro-4-(fluoromethyl)pyridine is another factor that contributes to its appeal in pharmaceutical research. Several synthetic routes have been developed to efficiently produce this compound, ensuring a reliable supply for both academic and industrial applications. One notable synthetic method involves the sequential introduction of fluorinated groups onto the pyridine ring using selective fluorination reactions. This approach allows for precise control over the substitution pattern, enabling the synthesis of a wide range of structurally diverse derivatives.
In addition to its potential as a drug candidate, 2-(Difluoromethyl)-6-fluoro-4-(fluoromethyl)pyridine has also been investigated for its use as a probe molecule in biochemical studies. The unique electronic properties of this compound make it an excellent tool for investigating protein-ligand interactions and elucidating the mechanisms of enzymatic processes. Researchers have utilized this compound to gain insights into the binding modes and selectivity profiles of various target proteins, contributing to a deeper understanding of biological systems.
The safety profile of 2-(Difluoromethyl)-6-fluoro-4-(fluoromethyl)pyridine has been extensively evaluated through preclinical studies. These studies have demonstrated that the compound exhibits low toxicity and favorable pharmacokinetic properties, making it suitable for further development as a therapeutic agent. However, ongoing research is necessary to fully characterize its safety and efficacy in human subjects.
In conclusion, 2-(Difluoromethyl)-6-fluoro-4-(fluoromethyl)pyridine (CAS No. 1805224-35-4) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for developing novel therapeutic agents targeting cancer, viral infections, and other diseases. Continued research into this compound is expected to yield significant advancements in drug discovery and development.
1805224-35-4 (2-(Difluoromethyl)-6-fluoro-4-(fluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)